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Compound of Interest

Compound Name: 2-Ethyl-6-nitroaniline

CAS No.: 59816-94-3

Cat. No.: B1322435

Get Quote

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Ethyl-
6-nitroaniline, a key chemical intermediate. Designed for researchers, scientists, and

professionals in drug development, this document delves into the nuclear magnetic resonance

(NMR), infrared (IR), and mass spectrometry (MS) data essential for the structural elucidation

and quality control of this compound. In the absence of directly published experimental spectra

for 2-Ethyl-6-nitroaniline, this guide synthesizes predicted data based on the analysis of

closely related and well-characterized analogs, providing a robust framework for its

spectroscopic identification.

Molecular Structure and Spectroscopic Overview
2-Ethyl-6-nitroaniline (C₈H₁₀N₂O₂) is an aromatic amine with an ethyl and a nitro group

positioned ortho to the amino group. This substitution pattern significantly influences the

electronic environment of the benzene ring and, consequently, its spectroscopic signatures.

Understanding these signatures is paramount for confirming the compound's identity and purity.

This guide will explore the predicted spectroscopic data and provide the scientific rationale

behind these predictions, drawing comparisons with analogous compounds where appropriate.
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Molecular Structure of 2-Ethyl-6-nitroaniline

Caption: Molecular structure of 2-Ethyl-6-nitroaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The predicted ¹H and ¹³C NMR spectra of 2-Ethyl-6-nitroaniline are detailed below.

These predictions are based on established chemical shift theory and comparison with analogs

such as 2-methyl-6-nitroaniline[1][2].

Predicted ¹H NMR Data
The proton NMR spectrum is expected to show distinct signals for the aromatic protons, the

ethyl group protons, and the amine protons. The ortho and para relationships of the

substituents on the benzene ring will influence the chemical shifts and coupling patterns of the

aromatic protons.

Table 1: Predicted ¹H NMR Data for 2-Ethyl-6-nitroaniline

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.8 Doublet 1H Ar-H

~7.2 Triplet 1H Ar-H

~6.8 Doublet 1H Ar-H

~4.5-5.5 Broad Singlet 2H -NH₂

~2.7 Quartet 2H -CH₂-

~1.2 Triplet 3H -CH₃

Disclaimer:The chemical shifts are predicted and may vary based on the solvent and

experimental conditions.

Interpretation:
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Aromatic Protons: The three aromatic protons are expected to appear as a doublet, a triplet,

and a doublet, characteristic of a 1,2,3-trisubstituted benzene ring. The electron-withdrawing

nitro group will deshield the adjacent protons, causing them to appear at a lower field (higher

ppm).

Amine Protons: The amine protons will likely appear as a broad singlet. The chemical shift of

this peak can be highly variable and is dependent on factors such as solvent and

concentration.

Ethyl Group Protons: The ethyl group will exhibit a quartet for the methylene (-CH₂-) protons,

coupled to the three methyl (-CH₃) protons, and a triplet for the methyl protons, coupled to

the two methylene protons.

Predicted ¹³C NMR Data
The carbon-13 NMR spectrum provides information on the different carbon environments within

the molecule.

Table 2: Predicted ¹³C NMR Data for 2-Ethyl-6-nitroaniline

Chemical Shift (δ, ppm) Assignment

~148 C-NH₂

~145 C-NO₂

~135 C-Ethyl

~128 Ar-C

~120 Ar-C

~118 Ar-C

~24 -CH₂-

~14 -CH₃

Disclaimer:The chemical shifts are predicted and may vary based on the solvent and

experimental conditions.
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Interpretation:

Aromatic Carbons: Six distinct signals are expected for the aromatic carbons. The carbons

directly attached to the nitrogen of the amino and nitro groups will have their chemical shifts

significantly influenced by these substituents.

Ethyl Group Carbons: The methylene (-CH₂-) and methyl (-CH₃) carbons of the ethyl group

will appear in the aliphatic region of the spectrum.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The predicted

IR spectrum of 2-Ethyl-6-nitroaniline is based on the characteristic absorption frequencies of

its functional groups, with comparative data from similar molecules like p-nitroaniline[3].

Table 3: Predicted IR Absorption Bands for 2-Ethyl-6-nitroaniline

Wavenumber (cm⁻¹) Intensity Assignment

3500-3300 Medium, Sharp
N-H stretch (asymmetric and

symmetric)

3100-3000 Medium Aromatic C-H stretch

2970-2850 Medium Aliphatic C-H stretch

1620-1590 Strong C=C aromatic ring stretch

1550-1500 Strong NO₂ asymmetric stretch

1360-1320 Strong NO₂ symmetric stretch

1300-1250 Medium C-N stretch

Interpretation:

N-H Stretching: The presence of a primary amine is indicated by two sharp bands in the

3500-3300 cm⁻¹ region, corresponding to the asymmetric and symmetric N-H stretching

vibrations.
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C-H Stretching: Bands corresponding to both aromatic and aliphatic C-H stretching are

expected.

NO₂ Stretching: The strong absorption bands for the asymmetric and symmetric stretching of

the nitro group are highly characteristic and are expected around 1550-1500 cm⁻¹ and 1360-

1320 cm⁻¹, respectively.

Aromatic C=C Stretching: The presence of the benzene ring will give rise to characteristic

C=C stretching vibrations in the 1620-1590 cm⁻¹ region.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The predicted mass spectrum of 2-Ethyl-6-nitroaniline is based on common

fragmentation pathways for nitroaromatic compounds.

Predicted Mass Spectrum Data:

Molecular Ion (M⁺): m/z = 166 (corresponding to the molecular formula C₈H₁₀N₂O₂)

Key Fragments:

m/z = 151: [M-CH₃]⁺ (Loss of a methyl radical)

m/z = 136: [M-NO]⁺ (Loss of nitric oxide)

m/z = 120: [M-NO₂]⁺ (Loss of nitrogen dioxide)

m/z = 92: [M-NO₂ - C₂H₄]⁺ (Loss of nitrogen dioxide and ethene)

Interpretation:

The molecular ion peak at m/z 166 would confirm the molecular weight of the compound. The

fragmentation pattern is expected to be dominated by the loss of the substituents and

subsequent rearrangements. The loss of the nitro group (NO₂) is a very common fragmentation

pathway for nitroaromatic compounds.

Mass Spectrometry Fragmentation Pathway
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Caption: Plausible mass spectrometry fragmentation pathway for 2-Ethyl-6-nitroaniline.

Experimental Protocols
The following are generalized, step-by-step methodologies for acquiring the spectroscopic data

discussed in this guide. These protocols are based on standard laboratory practices[4].

NMR Spectroscopy
Sample Preparation: Accurately weigh 5-10 mg of 2-Ethyl-6-nitroaniline and dissolve it in

approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry

NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to

ensure a homogeneous magnetic field.

Data Acquisition:

¹H NMR: Acquire the proton spectrum using a standard pulse sequence. Typical

parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR: Acquire the carbon spectrum using a proton-decoupled pulse sequence. A larger

number of scans will be required compared to ¹H NMR due to the lower natural

abundance of ¹³C.

Data Processing: Fourier transform the raw data, phase correct the spectrum, and integrate

the signals for ¹H NMR. Reference the chemical shifts to the residual solvent peak or an

internal standard (e.g., TMS).
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IR Spectroscopy
Sample Preparation (KBr Pellet Method):

Grind a small amount (1-2 mg) of 2-Ethyl-6-nitroaniline with approximately 100-200 mg

of dry KBr powder using an agate mortar and pestle until a fine, homogeneous powder is

obtained.

Press the powder into a thin, transparent pellet using a hydraulic press.

Data Acquisition:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum over the desired wavenumber range (typically 4000-400

cm⁻¹).

Data Processing: The software will automatically ratio the sample spectrum to the

background spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (Electron Ionization - EI)
Sample Preparation: Prepare a dilute solution of 2-Ethyl-6-nitroaniline in a volatile organic

solvent (e.g., methanol, dichloromethane).

Instrument Setup:

Introduce the sample into the mass spectrometer via a direct insertion probe or a gas

chromatograph inlet.

Set the ion source to electron ionization mode with a standard electron energy of 70 eV.

Data Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 40-200 amu).

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.
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Conclusion
The comprehensive spectroscopic analysis outlined in this guide, encompassing predicted

NMR, IR, and MS data, provides a robust framework for the structural confirmation of 2-Ethyl-
6-nitroaniline. While direct experimental data is not readily available in the public domain, the

predictive approach, grounded in the analysis of analogous structures, offers a high degree of

confidence in the expected spectral features. The provided experimental protocols serve as a

practical resource for researchers to generate and verify these spectroscopic fingerprints in a

laboratory setting, ensuring the accurate identification and quality assessment of this important

chemical compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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